2-[(3,4-Difluorophenoxy)methyl]morpholine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3,4-Difluorophenoxy)methyl]morpholine;hydrochloride is a chemical compound with the molecular formula C11H13F2NO2 . It is a solid substance . The IUPAC name for this compound is 2-((3,4-difluorophenoxy)methyl)morpholine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H13F2NO2.ClH/c12-10-2-1-8(5-11(10)13)16-7-9-6-14-3-4-15-9;/h1-2,5,9,14H,3-4,6-7H2;1H . This code provides a detailed representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . Its molecular weight is 265.69 .Scientific Research Applications
Toxicological Studies
Compounds similar to 2-[(3,4-Difluorophenoxy)methyl]morpholine;hydrochloride have been the subject of toxicological studies to understand their impact on health and the environment. For instance, the toxicologic studies in cases of fatal overdoses involving chlorophenoxy acetic acids provide insights into the toxic dynamics and biochemical effects of such compounds in biological systems (Osterloh, Lotti, & Pond, 1983).
Environmental Impact Research
Research on the environmental impact of halogenated compounds, including those with structures similar to the compound , has been crucial in understanding their persistence, bioaccumulation, and potential toxic effects on wildlife and humans. For instance, studies on persistent organic pollutants among firefighters from Northern California have highlighted the risks associated with exposure to such chemicals, providing valuable data for regulatory and health perspectives (Shaw et al., 2013).
Pharmacokinetics and Drug Development
Although excluding drug use and dosage details, it's important to mention that the pharmacokinetics studies of related compounds, such as the investigation of dopamine transporters blockade by new antidepressant drugs, offer foundational knowledge for drug development and therapeutic application. These studies assess how compounds are absorbed, distributed, metabolized, and excreted in the body, which is critical for developing safe and effective pharmaceuticals (Volkow et al., 2005).
Exposure and Health Outcome Studies
Exposure studies, such as those investigating the levels of perfluoroalkyl substances in the elderly and their links to diseases like diabetes, provide insights into the health implications of long-term exposure to synthetic compounds. These studies help in understanding potential health risks and formulating public health policies (Lind, Zethelius, Salihović, van Bavel, & Lind, 2014).
Safety and Hazards
The compound is classified as a GHS07 substance, indicating that it may cause skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and washing thoroughly after handling .
Properties
IUPAC Name |
2-[(3,4-difluorophenoxy)methyl]morpholine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2NO2.ClH/c12-10-2-1-8(5-11(10)13)16-7-9-6-14-3-4-15-9;/h1-2,5,9,14H,3-4,6-7H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWFXULSBEYMFIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1)COC2=CC(=C(C=C2)F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClF2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.